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For Immediate Release

This document provides essential safety and logistical information for the proper disposal of

UNC8900, correctly identified as UZIN NC 890 Hydropatch. This guidance is intended for

researchers, scientists, and drug development professionals to ensure safe handling and

disposal in accordance with safety protocols. UZIN NC 890 Hydropatch is a Portland cement-

based, polymer-modified compound used for repairing concrete substrates.[1][2][3] While

primarily used in construction, its presence in laboratory or research settings for specialized

applications necessitates strict adherence to disposal procedures to mitigate potential health

risks.

Hazard Profile and Safety Precautions
UZIN NC 890 Hydropatch is classified as a hazardous substance. The primary hazardous

components are Portland cement and crystalline silica (quartz).[4] Exposure can cause skin

and eye irritation, and inhalation of dust may lead to respiratory irritation.[4] Prolonged or

repeated inhalation of crystalline silica is a known cause of silicosis, a severe lung disease, and

has been classified as a human carcinogen.[4]

Key safety precautions to be taken during handling and disposal include:

Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety

glasses with side shields or goggles, alkali-resistant gloves, and respiratory protection (a

NIOSH-approved dust mask) to prevent inhalation of dust.[4]
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Ventilation: Handle the material in a well-ventilated area to minimize dust accumulation.

Avoid Dust Generation: Use methods that minimize dust generation when handling the dry

powder or hardened material.

Step-by-Step Disposal Procedures
The proper disposal of UZIN NC 890 Hydropatch depends on whether the product is in its

unused (powder) form or has been mixed and hardened.

Disposal of Unused or Expired Powder:

Do Not Dispose of in Trash or Drains: Unused UZIN NC 890 Hydropatch powder should not

be disposed of in the regular trash or washed down the drain. As it is a cementitious product,

it will harden upon contact with water and can cause blockages.

Solidification: Small quantities of the powder can be mixed with water in a designated,

properly labeled container to solidify. Allow the mixture to harden completely.

Hazardous Waste Disposal: The solidified material should be treated as hazardous waste

due to its irritant and potential carcinogenic properties. It must be collected by a certified

hazardous waste disposal service.

Labeling and Storage: The container with the solidified material must be clearly labeled as

"Hazardous Waste: UZIN NC 890 Hydropatch (contains Portland cement and crystalline

silica)" and stored in a designated hazardous waste accumulation area until pickup.

Disposal of Hardened/Cured Material:

Recycling as Construction Debris: Hardened UZIN NC 890 Hydropatch is essentially a form

of concrete. Whenever possible, it should be recycled along with other concrete and

masonry debris.[5][6] Many construction and demolition waste facilities accept concrete for

crushing and reuse as aggregate in new construction projects.[5][6][7]

Landfill Disposal: If recycling is not an option, fully cured and hardened UZIN NC 890

Hydropatch can be disposed of in a landfill that accepts construction and demolition debris. It

is important to confirm with the local landfill authority if they accept this type of material.
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Container Disposal: Empty bags or containers that held UZIN NC 890 Hydropatch should be

handled with care to avoid dust inhalation. Empty bags should be disposed of as hazardous

waste.

Quantitative Data Summary
Parameter Value/Instruction Source

Hazardous Components
Portland Cement, Crystalline

Silica (Quartz)
[4]

Primary Health Hazards

Skin Irritation, Serious Eye

Damage, Respiratory Irritation,

Carcinogenicity (inhalation)

[4]

Personal Protective Equipment

Safety glasses/goggles, alkali-

resistant gloves, NIOSH-

approved dust respirator

[4]

Disposal of Unused Powder
Solidify with water and dispose

of as hazardous waste.

Inferred from product

properties and general

hazardous waste guidelines.

Disposal of Hardened Material
Recycle as construction debris

or dispose of in a C&D landfill.
[5][6]

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of UZIN

NC 890 Hydropatch.
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Start: UZIN NC 890 Hydropatch Disposal

Is the material in unused
(powder) form?

Mix with water in a designated
container to solidify.
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Click to download full resolution via product page

Caption: Decision workflow for the disposal of UZIN NC 890 Hydropatch.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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